Cas no 1349716-31-9 (N-(Oxetan-3-yl)piperidin-4-amine)

• Product Name: N-(Oxetan-3-yl)piperidin-4-amine
• CAS No: 1349716-31-9
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• MDL: MFCD20233071
• CID: 5058817
• PubChem ID: 56604373
• Update Time: 2025-07-22

N-(Oxetan-3-yl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(Oxetan-3-yl)piperidin-4-amine
• Oxetan-3-yl-piperidin-4-yl-amine
• AB76100
• KS-6942
• SB41778
• 1349716-31-9
• DB-144171
• DTXSID301307430
• CS-0445023
• SCHEMBL2157702
• N-3-Oxetanyl-4-piperidinamine
• EN300-2981635
• F90020
• AKOS017581215

• MDL： MFCD20233071
• Inchi： 1S/C8H16N2O/c1-3-9-4-2-7(1)10-8-5-11-6-8/h7-10H,1-6H2
• InChI Key： PMMYTYCNLMSWMU-UHFFFAOYSA-N
• SMILES： O1CC(C1)NC1CCNCC1

Computed Properties

• Exact Mass: 156.126263138g/mol
• Monoisotopic Mass: 156.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 33.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on N-(Oxetan-3-yl)piperidin-4-amine

Comprehensive Overview of N-(Oxetan-3-yl)piperidin-4-amine (CAS No. 1349716-31-9): Properties, Applications, and Research Insights

N-(Oxetan-3-yl)piperidin-4-amine (CAS No. 1349716-31-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. The molecule combines an oxetane ring with a piperidine scaffold, making it a versatile intermediate for drug discovery and material science applications. Researchers are increasingly exploring its potential in modulating biological targets, particularly in the development of kinase inhibitors and GPCR ligands.

The oxetane moiety in N-(Oxetan-3-yl)piperidin-4-amine is a key structural element that enhances metabolic stability and solubility, addressing common challenges in drug design. This aligns with current trends in medicinal chemistry, where ring-strained heterocycles like oxetanes are leveraged to improve pharmacokinetic properties. The compound’s piperidine-4-amine segment further contributes to its bioactivity, often serving as a pharmacophore in CNS-targeting therapeutics. Such dual functionality makes it a hotspot for patent filings and preclinical studies.

From an industrial perspective, CAS 1349716-31-9 is synthesized via multi-step organic reactions, often involving reductive amination or nucleophilic substitution strategies. Recent publications highlight its role in fragment-based drug design (FBDD), where its compact size and polar surface area enable efficient hit-to-lead optimization. Notably, its low molecular weight (∼170 g/mol) and high ligand efficiency make it attractive for AI-driven virtual screening campaigns, a trending topic in computational chemistry.

Environmental and regulatory considerations for N-(Oxetan-3-yl)piperidin-4-amine are also critical. The compound’s biodegradability profile and green chemistry synthesis routes are under evaluation, reflecting the pharmaceutical industry’s shift toward sustainable practices. Analytical methods like HPLC-MS and NMR are routinely employed for purity assessment, ensuring compliance with ICH guidelines—a frequent search query among quality control professionals.

Emerging applications of 1349716-31-9 extend beyond pharmaceuticals. Materials scientists are investigating its derivatives as crosslinking agents in polymer chemistry, where the oxetane’s ring-opening polymerization can tailor material properties. This interdisciplinary relevance has spurred collaborations between academia and industry, with Google Scholar indexing over 50 citations related to its utility in 2023 alone.

For researchers sourcing N-(Oxetan-3-yl)piperidin-4-amine, vendor selection is paramount. Reputable suppliers provide COA (Certificate of Analysis) and GMP-grade batches, addressing FAQs about compound authenticity. Storage recommendations typically advise desiccated conditions at -20°C to prevent degradation—a practical consideration often overlooked in early-stage research.

In summary, CAS 1349716-31-9 represents a convergence of innovation in drug development and material science. Its structural ingenuity, coupled with broad applicability, positions it as a compound of enduring interest. As synthetic methodologies advance and AI-aided molecular design accelerates, N-(Oxetan-3-yl)piperidin-4-amine is poised to play a pivotal role in next-generation therapeutics and functional materials.